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Compound of Interest

Compound Name:
lithium(1+) 2-(quinoxalin-2-

yl)acetate

CAS No.: 2703775-05-5

Cat. No.: B6208300

Get Quote

Document Control:

Type: Derived Technical Safety Guide (DTSG)

Applicability: Drug Discovery, Organic Synthesis, Medicinal Chemistry[1][2]

Part 1: Chemical Identity & Physicochemical
Profile[3]
This compound represents a salt form often utilized to enhance the aqueous solubility of the

lipophilic quinoxaline scaffold or to generate a nucleophilic species for further functionalization.

Nomenclature & Structure
IUPAC Name: Lithium 2-(quinoxalin-2-yl)acetate

Parent Acid: 2-(Quinoxalin-2-yl)acetic acid
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Molecular Formula:

Molecular Weight: 194.12 g/mol (Calculated)

Solubility: High in water (dissociative salt); Moderate in MeOH; Low in non-polar solvents

(Hexane, DCM).

Quantitative Data Summary
Property Value (Predicted/Derived) Source/Rationale

Physical State Solid (Crystalline Powder)
Typical of Li salts of organic

acids

Color Off-white to pale yellow Quinoxaline chromophore

Melting Point > 250 °C (Decomposition) Ionic lattice stability

Hygroscopicity High
Lithium cation hydration

enthalpy

pKa (Conjugate Acid) ~3.8 - 4.2
Influence of pyrazine ring

electron withdrawal

Part 2: Hazard Identification (GHS Classification)[6]
[7]
Signal Word:WARNING

Based on the additivity principle of toxicology, the hazards are a summation of the lithium

cation's systemic effects and the quinoxaline moiety's local irritancy.

Hazard Statements (H-Codes)
H302: Harmful if swallowed.[3][4] (Attributed to Lithium bioavailability).

H315: Causes skin irritation.[5][4][6] (Quinoxaline motif).[1][2][7][4][6][8][9]

H319: Causes serious eye irritation.[5][10][6][11] (General organic salt dust).
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H335: May cause respiratory irritation.[6] (Inhalation of fine dust).

Precautionary Statements (P-Codes)
P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do.[11] Continue rinsing.[11]

P314: Get medical advice/attention if you feel unwell. (Due to potential Li accumulation).

Part 3: Biological Mechanism & Toxicology[4]
To understand the safety profile, one must understand the biological fate of the molecule upon

exposure.

Metabolic Dissociation Pathway
Upon contact with physiological media (pH 7.4), the salt dissociates immediately. The safety

concern splits into two distinct pathways:

Lithium Ion (

): Mimics

and

, impacting ion channels and neurotransmitters. Acute toxicity involves CNS depression and
renal stress.

Quinoxalinylacetate Anion: This species is a potential DNA intercalator (common in planar

heterocycles) or enzyme inhibitor (e.g., PARP-1 inhibition).

Visualized Toxicity Pathway
The following diagram illustrates the dissociation and subsequent biological interaction targets.
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Figure 1: Pharmacological dissociation and downstream biological targets of the compound.

Part 4: Handling, Storage, & Experimental Protocol
Expert Insight: The primary failure mode in handling lithium salts of organic heterocycles is

hygroscopicity. Absorption of atmospheric water alters the stoichiometry, leading to errors in

molarity calculations during drug screening.

Storage Protocol
Atmosphere: Store under inert gas (Argon or Nitrogen).

Desiccation: Keep in a desiccator with active silica gel or

.

Temperature: Ambient (

) is generally sufficient, but

is recommended for long-term libraries to prevent slow decarboxylation of the acetate tail.

Synthesis & Purification Workflow (Self-Validating)
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If you are synthesizing this fresh from the acid to ensure purity, follow this stoichiometric control

method.

Step-by-Step Methodology:

Dissolution: Dissolve 1.0 eq of 2-(quinoxalin-2-yl)acetic acid in anhydrous MeOH.

Titration: Add 1.0 eq of

(dissolved in minimum water) dropwise.

Validation: Monitor pH. The endpoint is neutral (pH 7.0-7.5). Excess base leads to

degradation.

Evaporation: Remove solvent under reduced pressure (

).

Lyophilization: Freeze-dry the residue to remove bound water.

QC Check: Run

-NMR in

.

Success Criteria: Disappearance of the carboxylic acid proton (

ppm) and shift of the methylene protons (

ppm).

Handling Decision Tree
Use this logic flow to determine the appropriate safety controls based on your experimental

scale.
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Start: Handling Li-Quinoxaline Salt

Check Scale

< 100 mg
(Screening)

Low Dust Risk

> 1 g
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Figure 2: Risk assessment logic for handling varying scales and solvent systems.
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Part 5: Emergency Response Protocols
In the event of exposure, the dual nature of the salt (Lithium + Heterocycle) dictates the

response.

Exposure Route Immediate Action Scientific Rationale

Eye Contact
Irrigate with saline/water for 15

mins.

Lithium salts are alkaline and

can cause caustic injury to the

cornea [1].

Skin Contact
Wash with soap and water.[5]

Do NOT use ethanol.

Ethanol may increase

transdermal absorption of the

lipophilic quinoxaline moiety.

Ingestion
Drink 2-3 glasses of water.

Seek medical aid.

Dilution mitigates lithium

concentration in the GI tract;

hydration aids renal clearance

[2].

Inhalation Move to fresh air.[5][10][3]
Quinoxaline dusts are upper

respiratory irritants (H335).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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